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Compound of Interest

Compound Name: 1,12-Dodecanediamine

Cat. No.: B1677605

Introduction

1,12-Dodecanediamine (DDA) is a long-chain aliphatic diamine featuring primary amine
groups at both ends of a twelve-carbon backbone.[1][2] This bifunctional nature makes it a
highly versatile molecule for surface modification, acting as a crosslinker, linker, or surface
charge modifier.[3][4] Its long, flexible hydrocarbon chain imparts hydrophobicity and flexibility
to materials, while the terminal amine groups provide reactive sites for covalent attachment to
surfaces or for electrostatic interactions. These properties are leveraged in various fields,
including drug delivery, gene therapy, and biosensor development, to enhance the
performance, stability, and functionality of materials.[4][5]

Key Applications in Research and Drug Development

The primary amine groups of 1,12-dodecanediamine serve as reactive handles for a variety of
chemical transformations, making it an ideal candidate for modifying the surfaces of polymers,

nanoparticles, and other substrates.

o Polymer Synthesis and Modification for Gene Delivery: In the development of non-viral gene
delivery vectors, cationic polymers are used to condense negatively charged DNA into
nanoparticles (polyplexes) that can be taken up by cells.[6][7] 1,12-dodecanediamine can
be used to end-modify biodegradable polymers, such as poly(beta-amino esters). This
modification enhances the polymer's ability to bind and compact DNA, facilitate endosomal
escape, and ultimately improve gene transfection efficiency.[8] The long alkyl chain can also
influence the stability and hydrophobic/hydrophilic balance of the resulting polyplexes.
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» Nanoparticle Functionalization: Surface functionalization is critical for the biomedical
application of nanoparticles, improving their stability, biocompatibility, and targeting
capabilities.[9][10] 1,12-dodecanediamine can be used to introduce amine functionalities
onto the surface of nanoparticles (e.g., iron oxide, silver, or silica nanopatrticles).[11][12]
These amine groups can then be used to covalently attach targeting ligands, imaging
agents, or drugs, creating multifunctional nanocarriers for targeted drug delivery and
diagnostics.[13][14]

o Layer-by-Layer (LbL) Assembly: LbL assembly is a versatile technique for creating ultrathin
films with precise control over their composition and architecture.[15][16] The technique
involves the sequential deposition of positively and negatively charged materials. Due to its
two protonated amine groups at physiological pH, 1,12-dodecanediamine can act as the
cationic component, allowing it to be layered with anionic polymers or nanoparticles to build
functional multilayered coatings for drug release or to modify the surface of biomedical
implants.[17][18]

» Biosensor Development: In biosensor construction, surfaces are often modified to immobilize
biorecognition elements like antibodies or enzymes. 1,12-dodecanediamine can act as a
linker molecule to functionalize electrode or sensor surfaces.[19][20] The diamine can first be
attached to the surface, and its remaining free amine group can then be used to covalently
bind the desired biomolecule, enhancing the sensitivity and specificity of the biosensor.[21]

Experimental Protocols
Protocol 1: Surface Amination of Carboxylated
Nanoparticles

This protocol describes the general procedure for modifying a material with surface carboxyl
groups (e.g., carboxyl-functionalized magnetic nanoparticles) with 1,12-dodecanediamine to
introduce terminal amine groups using carbodiimide chemistry.

Workflow Diagram
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Workflow: Nanoparticle Amination
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Polymer End-Modification Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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